Cas no 10508-66-4 (Benzene,1,3-hexadiyn-1-yl-)

• Product Name: Benzene,1,3-hexadiyn-1-yl-
• CAS No: 10508-66-4
• MF: C₁₂H₁₀
• MW: 154.207803249359
• CID: 203284
• PubChem ID: 5320055
• Update Time: 2025-04-19

Benzene,1,3-hexadiyn-1-yl- Chemical and Physical Properties

Names and Identifiers

• Benzene,1,3-hexadiyn-1-yl-
• 1-Phenyl-1,3-hexadiyne
• 1,3-Hexadiyne,1-phenyl- (7CI,8CI)
• Benzene, 1,3-hexadiynyl- (9CI)
• Neocapillen
• Neocapillene
• Hexa-1,3-diyn-1-ylbenzene
• hexa-1,3-diynylbenzene
• 1,3-hexadiynylbenzene
• hexa-1,3-diynyl-benzene
• 10508-66-4

• Inchi： 1S/C12H10/c1-2-3-4-6-9-12-10-7-5-8-11-12/h5,7-8,10-11H,2H2,1H3
• InChI Key： BRCIUCONXSZSKN-UHFFFAOYSA-N
• SMILES： C1(C#CC#CCC)C=CC=CC=1

Computed Properties

• Exact Mass: 154.0783
• Monoisotopic Mass: 154.078250319g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives